Cas no 2096331-37-0 (3-Chloro-4-(4-methylpiperazinomethyl)phenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-4-(4-methylpiperazinomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096331-37-0
• MF: C₁₈H₂₈BClN₂O₂
• MW: 350.691123962402
• MDL: MFCD19237216
• CID: 4637843
• Update Time: 2023-08-10

3-Chloro-4-(4-methylpiperazinomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(4-methylpiperazinomethyl)phenylboronic acid, pinacol ester
• 1-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine
• WID33137
• 1-[[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-4-methylpiperazine

• MDL： MFCD19237216
• Inchi： 1S/C18H28BClN2O2/c1-17(2)18(3,4)24-19(23-17)15-7-6-14(16(20)12-15)13-22-10-8-21(5)9-11-22/h6-7,12H,8-11,13H2,1-5H3
• InChI Key： NNCXAKUJVOAXGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• Topological Polar Surface Area: 24.9